
m-Anisaldehyde-d3 Analytical Standard: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-Anisaldehyde-d3

Cat. No.: B567610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard for m-
Anisaldehyde-d3, a deuterated analog of m-Anisaldehyde. This document is intended for use

by professionals in research, quality control, and drug development who utilize stable isotope-

labeled compounds as internal standards or for metabolic studies.

Core Specifications
The analytical standard of m-Anisaldehyde-d3 is characterized by its high isotopic enrichment

and chemical purity, ensuring reliable and accurate results in sensitive analytical applications.

The key specifications are summarized in the table below.
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Parameter Specification

Chemical Name 3-(Methoxy-d3)-benzaldehyde

Synonyms m-Anisaldehyde-d3

CAS Number 1219795-07-9

Unlabeled CAS Number 591-31-1

Molecular Formula C₈H₅D₃O₂

Molecular Weight 139.17 g/mol

Isotopic Enrichment ≥ 99 atom % D[1]

Chemical Purity ≥ 96%[1]

Appearance Not specified, typically a liquid

Storage Room temperature[1]

Physicochemical Properties (based on unlabeled m-
Anisaldehyde)
While specific data for the deuterated form is limited, the physicochemical properties of the

unlabeled m-Anisaldehyde provide a useful reference.

Property Value

Boiling Point 143 °C at 50 mmHg

Density 1.117 g/mL at 20 °C

Refractive Index n20/D 1.553

Experimental Protocols
The following section outlines a general methodology for the quality control and analysis of m-
Anisaldehyde-d3, primarily utilizing Gas Chromatography-Mass Spectrometry (GC-MS). This
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protocol is a representative example and may require optimization based on the specific

instrumentation and analytical goals.

Identity and Purity Assessment by GC-MS
This method is suitable for confirming the identity and determining the chemical purity of m-
Anisaldehyde-d3.

a. Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) for purity assessment

and a mass spectrometer (MS) for identity confirmation.

Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5

or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Detector Temperature (FID): 280 °C.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-200.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.
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b. Sample Preparation:

Prepare a 1 mg/mL solution of the m-Anisaldehyde-d3 standard in a suitable solvent such

as acetone or ethyl acetate.

c. Data Analysis:

Purity: Determined by the area percent of the principal peak in the FID chromatogram.

Identity: Confirmed by comparing the obtained mass spectrum with a reference spectrum,

looking for the molecular ion (M+) at m/z 139 and characteristic fragmentation patterns.

Isotopic Enrichment Analysis by GC-MS
This method is used to determine the percentage of deuterium incorporation in the m-
Anisaldehyde-d3 standard.

a. Instrumentation and Conditions:

Utilize the same GC-MS system and conditions as described in the identity and purity

assessment.

b. Sample Preparation:

Prepare a dilute solution (e.g., 10-50 µg/mL) of the m-Anisaldehyde-d3 standard in a

suitable solvent.

c. Data Analysis:

Acquire the mass spectrum of the m-Anisaldehyde-d3 peak.

Determine the relative intensities of the molecular ion peaks for the deuterated (m/z 139) and

non-deuterated (m/z 136) species.

Calculate the isotopic enrichment using the following formula:

Isotopic Enrichment (%) = [Intensity(m/z 139) / (Intensity(m/z 139) + Intensity(m/z 136))] x

100
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Visualizing the Analytical Workflow
The following diagram illustrates a typical workflow for the quality control analysis of an m-
Anisaldehyde-d3 analytical standard.
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QC Workflow for m-Anisaldehyde-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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